Cas no 1261438-85-0 (2-Bromo-6-cyanomandelic acid)

• Product Name: 2-Bromo-6-cyanomandelic acid
• CAS No: 1261438-85-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4939740
• Update Time: 2025-10-28

2-Bromo-6-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyanomandelic acid

• Inchi： 1S/C9H6BrNO3/c10-6-3-1-2-5(4-11)7(6)8(12)9(13)14/h1-3,8,12H,(H,13,14)
• InChI Key： IBOYOTQWFAKMJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.05
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 2-Bromo-6-cyanomandelic acid

2-Bromo-6-cyanomandelic Acid (CAS No. 1261438-85-0): A Comprehensive Overview

2-Bromo-6-cyanomandelic acid (CAS No. 1261438-85-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique bromine and cyano functional groups, serves as a valuable intermediate in the development of various bioactive molecules. Its molecular structure, which includes a mandelic acid backbone, makes it particularly useful in asymmetric synthesis and drug discovery.

The growing interest in 2-Bromo-6-cyanomandelic acid can be attributed to its role in the synthesis of chiral compounds, which are essential in the production of enantiomerically pure pharmaceuticals. Researchers are increasingly exploring its potential in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. The compound's ability to act as a building block for complex molecules has made it a subject of numerous scientific studies.

One of the key applications of 2-Bromo-6-cyanomandelic acid is in the development of anticancer agents. Recent studies have highlighted its utility in creating derivatives that exhibit cytotoxic activity against various cancer cell lines. This aligns with the current health and wellness trends, where there is a heightened focus on discovering novel therapeutic compounds with minimal side effects. The compound's cyanomandelic acid moiety is particularly noteworthy for its potential to enhance drug bioavailability.

In addition to its pharmaceutical applications, 2-Bromo-6-cyanomandelic acid is also utilized in material science. Its unique chemical properties make it suitable for the synthesis of advanced polymers and functional materials. The compound's bromine substituent offers opportunities for further chemical modifications, enabling the creation of materials with tailored properties for specific industrial applications.

The market for 2-Bromo-6-cyanomandelic acid is expected to grow steadily, driven by the increasing demand for high-purity chemical intermediates in the pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet this demand. Furthermore, the compound's compatibility with green chemistry principles makes it an attractive option for sustainable manufacturing processes.

For researchers and industry professionals, understanding the synthetic pathways and reaction mechanisms involving 2-Bromo-6-cyanomandelic acid is crucial. Recent advancements in catalytic asymmetric synthesis have opened new avenues for its efficient production. The compound's stereochemical properties also make it a valuable tool in chiral resolution techniques, which are vital for producing optically active pharmaceuticals.

In conclusion, 2-Bromo-6-cyanomandelic acid (CAS No. 1261438-85-0) is a versatile and highly relevant compound in modern chemistry. Its applications span across drug discovery, material science, and industrial chemistry, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.